Cas no 30747-27-4 (3,5-Cyclohexadiene-1,2-dione,4,5-bis[(4-methoxyphenyl)amino]-)

• Product Name: 3,5-Cyclohexadiene-1,2-dione,4,5-bis[(4-methoxyphenyl)amino]-
• CAS No: 30747-27-4
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 320416
• PubChem ID: 316035
• Update Time: 2025-04-19

3,5-Cyclohexadiene-1,2-dione,4,5-bis[(4-methoxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclohexadiene-1,2-dione,4,5-bis[(4-methoxyphenyl)amino]-
• 4,5-bis(4-methoxyanilino)cyclohexa-3,5-diene-1,2-dione
• 4,5-Di-(p-methoxyanilino)-1,2-benzochinon
• AC1L7T08
• NSC243479
• NSC-243479
• 30747-27-4
• DTXSID00311446

• Inchi： 1S/C20H18N2O4/c1-25-15-7-3-13(4-8-15)21-17-11-19(23)20(24)12-18(17)22-14-5-9-16(26-2)10-6-14/h3-12,21-22H,1-2H3
• InChI Key： VEOIFVBERZZEHN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1=CC(C(C=C1NC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 350.12674
• Monoisotopic Mass: 350.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66
• LogP: 3.29340